Cas no 78216-32-7 (1,3-Benzenediol,4-[3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-, (1S-cis)- (9CI))

1,3-Benzenediol,4-[3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-, (1S-cis)- (9CI) structure
78216-32-7 structure
Product Name:1,3-Benzenediol,4-[3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-, (1S-cis)- (9CI)
CAS No:78216-32-7
MF:C21H30O2
MW:314.461706638336
CID:571579
PubChem ID:3060519
Update Time:2025-04-19

1,3-Benzenediol,4-[3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-, (1S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-[3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-, (1S-cis)- (9CI)
    • Abn-cbd
    • 4-[(1S,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol
    • 4-p-Mentha-1,8-dien-3-yl-5-pentylresorcinol
    • Resorcinol, 4-p-mentha-1,8-dien-3-yl-5-pentyl-
    • 78216-32-7
    • DTXSID80228861
    • 1-Hydroxy-3-n-pentyl-cannabidiol
    • Q4668184
    • 4-(3-3,4-p-Menthadien-(1,8)-yl)olivetol
    • (1S-cis)-4-[3-Methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-1,3-Benzenediol
    • Inchi: 1S/C21H30O2/c1-5-6-7-8-16-12-17(22)13-20(23)21(16)19-11-15(4)9-10-18(19)14(2)3/h11-13,18-19,22-23H,2,5-10H2,1,3-4H3/t18-,19-/m0/s1
    • InChI Key: YWEZXUNAYVCODW-OALUTQOASA-N
    • SMILES: OC1=CC(=CC(CCCCC)=C1[C@H]1C=C(C)CC[C@H]1C(=C)C)O

Computed Properties

  • Exact Mass: 314.225
  • Monoisotopic Mass: 314.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.025
  • Boiling Point: 446.4°C at 760 mmHg
  • Flash Point: 196.7°C
  • Refractive Index: 1.545
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